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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1671291 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Imazalil. It offers procedural, step-by-step guidance

on personal protective equipment (PPE), safe handling protocols, and disposal plans to ensure

laboratory safety.

Imazalil is a fungicide that is toxic if swallowed, causes serious eye damage, and is suspected

of causing cancer.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[2][3][4]

Adherence to strict safety protocols is crucial to minimize exposure risk.

Personal Protective Equipment (PPE) for Imazalil
The selection of appropriate PPE is critical to prevent dermal, ocular, oral, and inhalation

exposure.[5][6] Always consult the product's specific Safety Data Sheet (SDS) for detailed

requirements.[7]
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Protection Type Equipment Specifications & Rationale

Eye & Face Protection
Chemical safety goggles or a

face shield

Required: Imazalil causes

serious eye damage.[1][2][3]

Standard safety glasses are

insufficient; chemical splash

goggles that meet ANSI Z87.1

standards are necessary. A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[6][7][8]

Hand Protection Chemical-resistant gloves

Required: Prevents dermal

absorption, as Imazalil can be

harmful if absorbed through

the skin.[6][8] Use unlined,

chemical-resistant gloves (e.g.,

butyl rubber, neoprene, PVC).

[5][9] Do not use leather or

fabric gloves.[6][7] Wash the

exterior of gloves before

removal.[7]

Body Protection

Chemical-resistant coveralls or

lab coat with a chemical-

resistant apron

Required: Wear a long-sleeved

shirt and long pants as a base

layer.[8] A lab coat should be

worn for low-volume handling.

For mixing or handling larger

quantities, chemical-resistant

coveralls and a chemical-

resistant apron are

recommended to protect

against spills and splashes.[6]

[8][9]

Foot Protection Chemical-resistant boots Required: Leather or canvas

shoes are not permissible as

they can absorb the chemical.
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[7][9] Wear chemical-resistant

boots and place pant legs

outside of the boots to prevent

pesticides from entering.[7][9]

Respiratory Protection
Air-purifying respirator (if

required)

Recommended/Situational:

Use only in a well-ventilated

area.[4][10] If dusts or aerosols

may be generated or if

ventilation is inadequate, an

appropriate air-purifying

respirator with the correct

cartridges should be used.[6]

The need for a respirator will

be specified on the pesticide

label and SDS.[5]

Safe Handling Protocol: A Step-by-Step Laboratory
Guide
This protocol outlines the procedural steps for safely handling Imazalil in a laboratory setting,

from preparation to disposal.

1. Preparation and Precautionary Measures

Review Documentation: Before beginning any work, thoroughly read the Safety Data Sheet

(SDS) and any accompanying product information.[7]

Designate Area: Cordon off and label a specific area for handling Imazalil. Ensure an

eyewash station and safety shower are immediately accessible.

Verify Ventilation: Confirm that work will be conducted in a well-ventilated area, such as a

chemical fume hood, especially when handling powders or creating solutions.[4][10]

Assemble PPE: Gather all necessary PPE as specified in the table above. Inspect all items

for damage (e.g., cracks, holes) before use.[7][11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://www.chemicalbook.com/msds/Imazalil.pdf
https://datasheets.scbt.com/sc-204775.pdf
https://extension.missouri.edu/publications/g1917
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://www.benchchem.com/product/b1671291?utm_src=pdf-body
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.benchchem.com/product/b1671291?utm_src=pdf-body
https://www.chemicalbook.com/msds/Imazalil.pdf
https://datasheets.scbt.com/sc-204775.pdf
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.epa.gov/pesticide-worker-safety/personal-protective-equipment-pesticide-handlers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Handling and Experimental Procedure

Don PPE: Put on all required PPE before handling the chemical.

Weighing and Measuring: Handle solid Imazalil in a manner that avoids generating dust.[4]

[10] When preparing solutions, add Imazalil to the diluent to minimize splashing.

Avoid Contamination: Do not eat, drink, or smoke in the designated handling area.[4][10] Use

dedicated labware for Imazalil experiments.

Personal Hygiene: If Imazalil contacts your gloves, wash them before removing. Always

wash hands thoroughly with soap and water after handling and before leaving the laboratory,

even if gloves were worn.[8][10]

3. Spill and Emergency Procedures

Minor Spills: For small spills, absorb the material with an inert substance like sand, sawdust,

or vermiculite.[8] Sweep the material into a suitable, labeled container for disposal.[4][10]

Major Spills: Evacuate the area and alert emergency responders.[10] Prevent the spill from

entering drains or waterways.[1][10]

First Aid - Eye Contact: Immediately flush eyes with plenty of flowing water for 10-15

minutes, holding eyelids open.[1] Remove contact lenses if present and easy to do so.[4]

Seek immediate medical attention.[1][4]

First Aid - Skin Contact: Immediately remove all contaminated clothing.[2][8] Wash the

affected skin area with plenty of soap and water.[7][12]

First Aid - Ingestion: If swallowed, rinse mouth immediately and drink plenty of water.[1][4]

Call a physician or poison control center immediately.[1][3] Do not induce vomiting.[12]

First Aid - Inhalation: Move the person to fresh air and keep them comfortable for breathing.

[4][12]

Storage and Disposal Plan
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Proper storage and disposal are critical to prevent environmental contamination and accidental

exposure.

Storage: Store Imazalil in its original, tightly closed container in a cool, dry, and well-

ventilated area.[10][13] The storage area should be locked and away from foodstuffs,

beverages, and animal feed.[4][10]

Waste Disposal: All Imazalil waste, including contaminated absorbents and disposable PPE,

is considered hazardous waste.

Collect all waste in sealed, clearly labeled containers.[4]

Dispose of excess or waste pesticide through a licensed chemical destruction plant or in

accordance with local, state, and federal regulations.[4][8]

Crucially, do not contaminate water, food, or feed through storage or disposal.[8][13] Do

not allow Imazalil to enter sewer systems or waterways.[1][13]

Container Disposal: Triple rinse empty containers, adding the rinsate to the experimental

solution or waste collection.[13] Puncture the container to prevent reuse and dispose of it

according to environmental regulations.[10][13]

Workflow for Safe Imazalil Handling
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A flowchart illustrating the key stages of safely handling Imazalil in a lab.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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